Cas no 1270419-69-6 (2-amino-2-(1H-indol-5-yl)ethan-1-ol)
2-amino-2-(1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(1H-indol-5-yl)ethan-1-ol
- AKOS006345866
- 1270419-69-6
- EN300-1867404
-
- Inchi: 1S/C10H12N2O/c11-9(6-13)7-1-2-10-8(5-7)3-4-12-10/h1-5,9,12-13H,6,11H2
- InChI Key: IRLSEUJSNDBDAR-UHFFFAOYSA-N
- SMILES: OCC(C1C=CC2=C(C=CN2)C=1)N
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 62Ų
2-amino-2-(1H-indol-5-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867404-0.05g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-0.1g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-0.25g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-0.5g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-1.0g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1867404-2.5g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-5.0g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1867404-10.0g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1867404-1g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1867404-5g |
2-amino-2-(1H-indol-5-yl)ethan-1-ol |
1270419-69-6 | 5g |
$2858.0 | 2023-09-18 |
2-amino-2-(1H-indol-5-yl)ethan-1-ol Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-amino-2-(1H-indol-5-yl)ethan-1-ol
Recent Advances in the Study of 2-amino-2-(1H-indol-5-yl)ethan-1-ol (CAS: 1270419-69-6): A Comprehensive Research Brief
The compound 2-amino-2-(1H-indol-5-yl)ethan-1-ol (CAS: 1270419-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications. Recent studies have highlighted its role as a key intermediate in the development of novel indole-based therapeutics, particularly in the areas of oncology and neurology.
One of the most notable advancements in the study of 2-amino-2-(1H-indol-5-yl)ethan-1-ol is its optimized synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from 5-indolecarboxaldehyde. This method has been reported to yield high purity and excellent scalability, making it suitable for industrial applications. The improved synthesis not only reduces production costs but also enhances the compound's availability for further pharmacological studies.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-amino-2-(1H-indol-5-yl)ethan-1-ol exhibits promising neuroprotective properties. Specifically, it has been shown to modulate the activity of key neurotransmitter systems, including serotonin and dopamine, suggesting potential applications in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Additionally, preliminary data indicate that this compound may possess anti-inflammatory and antioxidant effects, further broadening its therapeutic potential.
Another area of active research is the exploration of 2-amino-2-(1H-indol-5-yl)ethan-1-ol as a scaffold for the development of new anticancer agents. Recent studies have identified its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that this activity may be mediated through the modulation of key signaling pathways, including the PI3K/Akt and MAPK pathways. These findings have spurred interest in the design of derivatives with enhanced potency and selectivity.
Despite these promising developments, challenges remain in the clinical translation of 2-amino-2-(1H-indol-5-yl)ethan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and versatile biological activities make it a compelling candidate for continued investigation. Future research directions may include the development of targeted delivery systems and the exploration of combination therapies to maximize its therapeutic efficacy.
In conclusion, 2-amino-2-(1H-indol-5-yl)ethan-1-ol (CAS: 1270419-69-6) represents a promising molecule with diverse therapeutic applications. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery and development. As research progresses, this compound may pave the way for novel treatments in neurology, oncology, and beyond, offering hope for patients with currently unmet medical needs.
1270419-69-6 (2-amino-2-(1H-indol-5-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)